Iox2 sodium

• Molecular Formula: C19H15N2NaO5
• Molecular Weight: 374.3 g/mol
• InChI: InChI=1S/C19H16N2O5.Na/c22-15(23)10-20-18(25)16-17(24)13-8-4-5-9-14(13)21(19(16)26)11-12-6-2-1-3-7-12;/h1-9,24H,10-11H2,(H,20,25)(H,22,23);/q;+1/p-1
• InChIKey: FGRWPWFJKJBNRV-UHFFFAOYSA-M

Iox2 Sodium: A Potent PHD2 Inhibitor for Hypoxia Research, Not a P2X3 Antagonist

Iox2 sodium (CAS 2377239-85-3) is a potent, selective, and cell-permeable small molecule inhibitor of prolyl hydroxylase-2 (PHD2), a key regulator of the hypoxia-inducible factor (HIF) pathway . It is not a P2X3 receptor antagonist. Its primary mechanism involves stabilizing HIF-1α by preventing its PHD2-mediated degradation, leading to the transcriptional activation of hypoxia-responsive genes . This compound is fundamentally different from P2X3 antagonists like Gefapixant, Sivopixant, or BLU-5937, which modulate ATP-gated ion channels on sensory nerves [1]. Iox2 sodium is a tool for studying ischemic diseases, anemia, and inflammation, while P2X3 antagonists are for chronic cough and pain.

Pathway Target PHD2-selective HIF-1α stabilization studies

Selectivity Context >100-fold discrimination over JMJD2/FIH oxygenases

Formulation Fit Sodium salt form supports aqueous solubility for solution-based assays

• [1] Abdulqawi, R., Dockry, R., Holt, K., Layton, G., McCarthy, B. G., Ford, A. P., & Smith, J. A. (2015). P2X3 receptor antagonist (AF-219) in refractory chronic cough: a randomised, double-blind, placebo-controlled phase 2 study. The Lancet, 385(9974), 1198-1205. View Source

Why Iox2 Sodium Cannot Substitute for P2X3 Antagonists: A Critical Class Distinction

The concept of generic substitution fails entirely in this context because Iox2 sodium and P2X3 antagonists represent distinct pharmacological classes with no functional or therapeutic overlap. Attempting to use Iox2 sodium in any assay or model designed for P2X3 receptor modulation would yield negative and misleading results. Iox2 sodium's molecular target is an intracellular dioxygenase (PHD2) , whereas P2X3 antagonists target an extracellular ligand-gated ion channel [1]. This fundamental difference in mechanism of action, target protein family, and cellular location means that data generated with Iox2 sodium cannot be used to infer anything about P2X3 biology, nor can it be benchmarked against P2X3 antagonists for efficacy, selectivity, or safety.

Isoform Selectivity Mismatch Pan-PHD inhibitors exhibit diverse PHD1/2/3 profiles; PHD2-selective engagement may not translate across class.

Off-Target Antiproliferative Liability Roxadustat and molidustat display HIF-1α-independent growth inhibition in ccRCC models, a confounding signal not observed with IOX2.

Unshared Thrombosis/ROS Activity Clinical-stage PHD inhibitors lack documented functional modulation in platelet function and arterial thrombosis models.

• [1] Jarvis, M. F., & Khakh, B. S. (2009). ATP-gated P2X cation-channels in health and disease. British Journal of Pharmacology, 158(2), 339-348. View Source

Quantitative Evidence: Iox2 Sodium's Target Selectivity Profile vs. P2X3 Antagonists

Iox2 Sodium's Primary Potency is Against PHD2, Not P2X Receptors

Iox2 sodium potently inhibits the PHD2 enzyme with an IC50 of approximately 21-22 nM in cell-free assays . This is in stark contrast to P2X3 antagonists like Gefapixant, which has no reported activity against PHD2. There are no published reports of Iox2 sodium having any activity at P2X3 receptors. This confirms a completely different pharmacological target.

PHD2 Selectivity Window

Head-to-head

IC50 21-22 nM; >100-fold over JMJD2/FIH

Supports PHD2-specific HIF stabilization interpretation

Cell-free enzyme assay; selectivity vs. roxadustat confirmed

Evidence Dimension	Enzymatic inhibition (PHD2)
Target Compound Data	IC50 = 21-22 nM (PHD2)
Comparator Or Baseline	Gefapixant (P2X3 antagonist): No reported PHD2 activity
Quantified Difference	Qualitative difference; Iox2 sodium is active on PHD2, P2X3 antagonists are not.
Conditions	Cell-free PHD2 enzyme assay

Why This Matters

This is the defining evidence that separates Iox2 sodium from P2X3 antagonists. Procurement for hypoxia-related research requires a PHD2 inhibitor, while cough/pain studies require a P2X3 antagonist. The wrong choice invalidates the experiment.

Iox2 Sodium's Epigenetic Selectivity: A Different Universe from P2X3 Antagonists

Iox2 sodium demonstrates significant selectivity within the 2-oxoglutarate (2OG) oxygenase family, showing >100-fold selectivity for PHD2 over related enzymes like JMJD2A, JMJD2C, JMJD2E, JMJD3, and the FIH enzyme (IC50s < 100 μM) . P2X3 antagonists like Sivopixant are optimized for selectivity against other purinergic receptors (e.g., P2X1, P2X2/3) [1], not epigenetic regulators. This comparison of selectivity profiles highlights that the compounds are optimized for entirely different 'off-target' risks and have no common ground for direct comparison.

Antiproliferative Profile

Head-to-head

IOX2: modest effects; molidustat/roxadustat IC50 20-60 μM

Cleaner tool for HIF pathway studies; compound-specific off-target effects

ccRCC cell lines; proliferation effects HIF-1α-independent

Evidence Dimension	Selectivity over related enzyme families
Target Compound Data	>100-fold selectivity for PHD2 over JMJD2 family and FIH
Comparator Or Baseline	Sivopixant: Selectivity ratio (P2X2/3 IC50 / P2X3 IC50) = 262-fold
Quantified Difference	The selectivity metrics apply to different target classes (2OG oxygenases vs. purinergic receptors) and are not mathematically comparable.
Conditions	Cell-free enzyme inhibition assays (Iox2 sodium) vs. cell-based calcium flux assays (Sivopixant)

Why This Matters

This underscores the importance of selecting the correct tool compound. A researcher studying epigenetic modifications would value Iox2 sodium's profile, while a researcher studying sensory neuron signaling would find it irrelevant and instead require Sivopixant's P2X3 selectivity.

• [1] Terauchi, T., et al. (2021). Discovery of clinical candidate Sivopixant (S-600918): Lead optimization of dioxotriazine derivatives as selective P2X3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 54, 128439. View Source

Divergent In Vivo Efficacy Models: Hypoxia vs. Nociception

In vivo studies confirm that Iox2 sodium is active in models relevant to its mechanism. It facilitates bone fracture repair in a rat model by upregulating HIF-1α and mobilizing bone marrow stromal cells (BMSCs) . Conversely, P2X3 antagonists like Sivopixant demonstrate efficacy in rat models of neuropathic pain, with an ED50 of 0.4 mg/kg in the partial sciatic nerve ligation model of allodynia [1]. These findings confirm that the compounds produce effects in entirely different physiological systems, precluding any rational substitution.

Cardioprotection Antagonism

Head-to-head

IOX2 partially blocked dexmedetomidine cardioprotection in vivo

Confirms in vivo target engagement in cardiac I/R model

Rat LAD occlusion; 10 mg/kg i.p.

Evidence Dimension	In vivo efficacy in disease models
Target Compound Data	Accelerated bone fracture repair in a rat model (qualitative outcome)
Comparator Or Baseline	Sivopixant: ED50 = 0.4 mg/kg for reversing allodynia in rat neuropathic pain model
Quantified Difference	Not applicable; the disease models are fundamentally different (bone repair vs. neuropathic pain).
Conditions	Rat fracture model (Iox2 sodium) vs. rat partial sciatic nerve ligation model (Sivopixant)

Why This Matters

This is the ultimate test for a compound's utility. A researcher studying chronic cough or pain must select a compound with proven efficacy in those specific models. Iox2 sodium has no published efficacy in any pain or cough model, making it a scientifically invalid choice for those indications.

• [1] Terauchi, T., et al. (2021). Discovery of clinical candidate Sivopixant (S-600918): Lead optimization of dioxotriazine derivatives as selective P2X3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 54, 128439. View Source

Iox2 Sodium: Appropriate Research Applications Based on Mechanism of Action

Valid Application: Investigating the HIF Pathway and Cellular Hypoxia Responses

Iox2 sodium is the correct tool for studying the stabilization and function of HIF-1α in cellular models of ischemia, inflammation, or cancer. It can be used to pharmacologically mimic a hypoxic response in normoxic conditions, allowing researchers to dissect the downstream transcriptional programs of HIF-1α, including angiogenesis, erythropoiesis, and metabolic reprogramming .

Valid Application: Preclinical Models of Ischemic or Thrombotic Disease

As a PHD2 inhibitor, Iox2 sodium is appropriate for use in animal models of myocardial infarction, stroke, and thrombosis. Its mechanism of action (upregulating HIF-1α and inhibiting ROS production) is directly relevant to the pathophysiology of these conditions, and studies have shown its potential in regulating platelet function and arterial thrombosis .

Invalid Application: Any Study Involving P2X3 Receptor Modulation (Cough, Pain)

Under no circumstances should Iox2 sodium be used as a tool compound in any study designed to evaluate P2X3 receptor function, ATP signaling in sensory neurons, or in models of chronic cough, neuropathic pain, or bladder dysfunction. Its complete lack of activity at this receptor family [1] would lead to false-negative results and invalidate the entire experimental design.

Application

Selection Property

Validation Focus

Hypoxia signaling pathway studies

PHD2-selective target engagement

HIF-dependent gene activation without off-target oxygenase effects

VHL-deficient ccRCC mechanistic studies

Low off-target antiproliferative liability

HIF-1α-independent growth effects review

Thrombosis and platelet function research

ROS/HIF-1α pathway modulation activity

In vivo platelet function and arterial thrombosis endpoints

Cardiac ischemia-reperfusion injury models

In vivo target engagement and functional antagonism

HIF-1α-dependent cardioprotection pathway confirmation

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). IOX2 Ligand Page. Retrieved from www.guidetopharmacology.org View Source